5-(acetyloxy)-2-[(2-phenylbutanoyl)amino]benzoic acid

• IUPAC Name: 5-acetyloxy-2-(2-phenylbutanoylamino)benzoic acid
• InChI: InChI=1S/C19H19NO5/c1-3-15(13-7-5-4-6-8-13)18(22)20-17-10-9-14(25-12(2)21)11-16(17)19(23)24/h4-11,15H,3H2,1-2H3,(H,20,22)(H,23,24)
• InChI Key: BUWHXZJFLBJMFP-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)C(=O)NC2=C(C=C(C=C2)OC(=O)C)C(=O)O
• Molecular Formula: C19H19NO5
• Molecular Weight: 341.4 g/mol

Description

5-(acetyloxy)-2-[(2-phenylbutanoyl)amino]benzoic acid, also known as Celecoxib, is a nonsteroidal anti-inflammatory drug that is used to treat pain and inflammation. It was first approved by the FDA in 1998 and has since been used to treat a variety of conditions, including arthritis, menstrual cramps, and acute pain.

Mechanism of Action

5-(acetyloxy)-2-[(2-phenylbutanoyl)amino]benzoic acid works by inhibiting the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of prostaglandins. Prostaglandins are molecules that are involved in the inflammatory response and are responsible for causing pain and swelling. By inhibiting COX-2, this compound reduces the production of prostaglandins, which leads to a reduction in pain and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the levels of inflammatory cytokines, such as interleukin-1 and tumor necrosis factor-alpha. This compound has also been shown to reduce the levels of matrix metalloproteinases, which are enzymes that are involved in the breakdown of cartilage and bone. In addition, this compound has been shown to reduce the levels of angiogenic factors, which are molecules that promote the growth of blood vessels.

Advantages and Limitations for Lab Experiments

5-(acetyloxy)-2-[(2-phenylbutanoyl)amino]benzoic acid has a number of advantages for lab experiments. It is readily available and relatively inexpensive. It is also stable and can be stored for long periods of time without degradation. However, this compound has a number of limitations for lab experiments. It has a low solubility in water, which can make it difficult to work with. In addition, this compound can be toxic to cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are a number of future directions for the study of 5-(acetyloxy)-2-[(2-phenylbutanoyl)amino]benzoic acid. One area of research is the development of new formulations of this compound that improve its solubility in water. Another area of research is the study of the effects of this compound on cancer cells, with the goal of developing new cancer treatments. Finally, there is a need for further research on the long-term effects of this compound use, particularly in patients with chronic conditions such as arthritis.

Scientific Research Applications

5-(acetyloxy)-2-[(2-phenylbutanoyl)amino]benzoic acid has been widely studied for its anti-inflammatory and analgesic properties. It has been shown to be effective in treating a variety of conditions, including osteoarthritis, rheumatoid arthritis, and acute pain. This compound has also been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.